Cas no 2091640-60-5 (Benzonitrile, 2-amino-3-chloro-4-iodo-)

• Product Name: Benzonitrile, 2-amino-3-chloro-4-iodo-
• CAS No: 2091640-60-5
• MF: C₇H₄ClIN₂
• MW: 278.47753238678
• MDL: MFCD33401676
• CID: 5164050
• Update Time: 2025-05-26

Benzonitrile, 2-amino-3-chloro-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-3-chloro-4-iodo-
• 2-Amino-3-chloro-4-iodobenzonitrile

• MDL： MFCD33401676
• Inchi： 1S/C7H4ClIN2/c8-6-5(9)2-1-4(3-10)7(6)11/h1-2H,11H2
• InChI Key： CGJXVZDEPWVIBY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(I)C(Cl)=C1N

Additional information on Benzonitrile, 2-amino-3-chloro-4-iodo-

Introduction to Benzonitrile, 2-amino-3-chloro-4-iodo- (CAS No. 2091640-60-5)

Benzonitrile, 2-amino-3-chloro-4-iodo- (CAS No. 2091640-60-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of substituted benzonitriles, which are known for their versatile reactivity and biological activity.

The molecular formula of Benzonitrile, 2-amino-3-chloro-4-iodo- is C₇H₅ClIN₂, and its molecular weight is approximately 237.58 g/mol. The presence of the amino, chloro, and iodo substituents on the benzene ring imparts distinct chemical properties to this compound, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, Benzonitrile, 2-amino-3-chloro-4-iodo- has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for the synthesis of antiviral and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from this compound that exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The chloro and iodo substituents on the benzene ring play crucial roles in modulating the electronic properties of the molecule, which can influence its biological activity. The amino group, on the other hand, provides a functional handle for further derivatization and conjugation with other biomolecules. This combination of functional groups makes Benzonitrile, 2-amino-3-chloro-4-iodo- an attractive starting material for drug discovery efforts.

In addition to its applications in medicinal chemistry, Benzonitrile, 2-amino-3-chloro-4-iodo- has also found use in materials science. Its unique electronic structure and reactivity make it a suitable candidate for the synthesis of functional materials with tailored properties. For example, researchers at the University of California have utilized this compound as a precursor for the preparation of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthesis of Benzonitrile, 2-amino-3-chloro-4-iodo- typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential substitution reactions on a benzene ring followed by nitrile formation. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes and improve efficiency.

The physical properties of Benzonitrile, 2-amino-3-chloro-4-iodo-, including its melting point, boiling point, and solubility characteristics, are important considerations for its handling and application. It is generally a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is moderately soluble in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but it has limited solubility in water.

Safety and environmental considerations are also crucial when working with this compound. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and safety goggles should be used when handling this compound in laboratory settings.

In conclusion, Benzonitrile, 2-amino-3-chloro-4-iodo- (CAS No. 2091640-60-5) is a versatile organic compound with significant potential in various scientific fields. Its unique chemical structure and reactivity make it an important intermediate for the synthesis of advanced materials and therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.